N-(2-chloro-6-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H18ClN3O2S2/c1-13-6-3-4-9-17(13)26-21(28)20-16(10-11-29-20)24-22(26)30-12-18(27)25-19-14(2)7-5-8-15(19)23/h3-11H,12H2,1-2H3,(H,25,27)
• InChI Key: CAOHOHCOXHIODE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4C)SC=C3
• Molecular Formula: C22H18ClN3O2S2
• Molecular Weight: 456.0 g/mol

Description

N-(2-chloro-6-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H18ClN3O2S2 and its molecular weight is 455.98. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activity

This compound is part of a class of molecules studied for their dual inhibitory activity against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and repair, making them targets for antifolate drugs. The research demonstrated that derivatives within this chemical class could potentially serve as potent inhibitors, offering a promising avenue for the development of new anticancer agents (Gangjee et al., 2008).

Structural Studies

Crystallographic studies have provided detailed insights into the structural characteristics of compounds closely related to "N-(2-chloro-6-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide." These studies reveal how intramolecular hydrogen bonding stabilizes the molecule's conformation, highlighting the importance of molecular structure in the activity and selectivity of these compounds (Subasri et al., 2016).

Antitumor Activity

Another study explored the antitumor activity of new derivatives within the thieno[3,2-d]pyrimidine class, showing that these compounds exhibit significant anticancer effects on various human cancer cell lines. This suggests that modifications of the core structure could enhance the therapeutic potential of these molecules (Hafez & El-Gazzar, 2017).

Vibrational Spectroscopy

Vibrational spectroscopy and quantum computational studies have been conducted to characterize the molecular structure further, vibrational signatures, and electronic interactions of compounds within this class. These studies provide a deeper understanding of the molecular dynamics and potential interactions with biological targets, which is valuable for designing drugs with improved efficacy (Jenepha Mary et al., 2022).

Synthetic Methodologies

Research has also focused on developing efficient synthetic methods for producing these compounds, enabling the exploration of their biological activities and potential therapeutic applications. These studies contribute to the growing body of knowledge on synthesizing and characterizing complex organic molecules for pharmaceutical applications (Zaki et al., 2017).